Cas no 1314789-82-6 (1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314789-82-6
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• MDL: MFCD19693625
• CID: 2770239
• PubChem ID: 70699594
• Update Time: 2025-11-01

1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid
• 1314789-82-6
• Cyclopropanecarboxylic acid, 1-(4-bromo-3-chlorophenyl)-
• C10H8BrClO2
• Z1269171408
• AKOS023481722
• DTXSID60742712
• EN300-129740
• 1-(4-Bromo-3-chlorophenyl)cyclopropane-1-carboxylicacid
• BS-20509
• MFCD19693625
• PCC78982

• MDL： MFCD19693625
• Inchi： 1S/C10H8BrClO2/c11-7-2-1-6(5-8(7)12)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： MBEGUOFFROFUDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 273.94000
• Monoisotopic Mass: 273.93962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.21870

1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314789-82-6)

1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314789-82-6) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a cyclopropane ring fused to a carboxylic acid group, attached to a 4-bromo-3-chlorophenyl moiety. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in cyclopropane-containing compounds stems from their ability to modulate biological activity. Researchers are increasingly exploring 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid for its potential as a building block in small molecule therapeutics. Recent studies highlight its relevance in developing kinase inhibitors and GPCR-targeted drugs, addressing current demands for novel treatments in oncology and CNS disorders.

From a synthetic chemistry perspective, the bromo-chloro substitution pattern on the aromatic ring offers versatile reactivity for further functionalization. This characteristic makes CAS No. 1314789-82-6 particularly valuable for cross-coupling reactions, a hot topic in modern organic synthesis. The compound's carboxylic acid group provides additional handles for derivatization, enabling the creation of diverse molecular architectures sought after in fragment-based drug design.

Environmental considerations have brought attention to halogenated organic compounds like 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid. While maintaining efficacy, researchers are investigating greener synthetic routes for such intermediates, aligning with the pharmaceutical industry's push toward sustainable chemistry. The compound's stability and manageable environmental profile make it suitable for scaled-up production when proper handling protocols are followed.

Analytical characterization of 1314789-82-6 typically involves advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity and structural integrity, essential for research applications. The growing availability of high-quality reference standards for this material supports its increasing use in method development and validation studies.

In material science applications, the rigid cyclopropane core of this compound contributes to interesting physicochemical properties. Researchers are examining its potential as a component in advanced functional materials, particularly in the development of organic electronic devices. The balanced lipophilicity introduced by the halogenated aromatic system makes it attractive for interfacial engineering in such applications.

The global market for pharmaceutical intermediates like 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid continues to expand, driven by increased R&D investment in precision medicine. Suppliers are responding to demand for reliable sources of this compound, with emphasis on consistent quality and regulatory compliance. Proper documentation including certificates of analysis and material safety data accompanies commercial offerings.

Future research directions for CAS No. 1314789-82-6 may explore its utility in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms. The compound's structural features position it well for incorporation into these cutting-edge therapeutic modalities. Additionally, its potential in agricultural chemical development remains underexplored, presenting opportunities for innovation in crop science.

For researchers working with 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carboxylic acid, proper storage conditions are essential to maintain stability. Recommendations typically include protection from moisture at controlled temperatures, with many laboratories opting for nitrogen atmosphere storage for long-term preservation. These handling protocols ensure the material retains its chemical integrity for experimental use.